Grignard reagents in ionic liquids†

Chemical Communications Pub Date: 2006-05-03 DOI: 10.1039/B602718K

Abstract

Grignard reagents were generated from magnesium and organic iodides in the ionic liquid n-butylpyridinium tetrafluoroborate, [bpy][BF4], and they showed different reactivity from classical Grignard reagents in organic solvents.

Graphical abstract: Grignard reagents in ionic liquids
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